Cas no 473580-52-8 (Naphthalene, 1-[(4-chlorophenyl)ethynyl]-)

• Product Name: Naphthalene, 1-[(4-chlorophenyl)ethynyl]-
• CAS No: 473580-52-8
• MF: C₁₈H₁₁Cl
• MW: 262.73294377327
• CID: 3992196
• PubChem ID: 3767590
• Update Time: 2025-04-22

Naphthalene, 1-[(4-chlorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-[(4-chlorophenyl)ethynyl]-
• Naphthalene, 1-[2-(4-chlorophenyl)ethynyl]-
• 1-(2-(4-Chlorophenyl)ethynyl)naphthalene
• HS-5794
• 473580-52-8
• 1-[2-(4-chlorophenyl)ethynyl]naphthalene

• Inchi： 1S/C18H11Cl/c19-17-12-9-14(10-13-17)8-11-16-6-3-5-15-4-1-2-7-18(15)16/h1-7,9-10,12-13H
• InChI Key： RIXNDNSMLKRZGT-UHFFFAOYSA-N
• SMILES： C1(C#CC2=CC=C(Cl)C=C2)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 262.0549280Da
• Monoisotopic Mass: 262.0549280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų